Cas no 2229092-69-5 (7-(but-3-yn-2-yl)-1H-indazole)

• Product Name: 7-(but-3-yn-2-yl)-1H-indazole
• CAS No: 2229092-69-5
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 6029960
• PubChem ID: 165703100
• Update Time: 2025-05-24

7-(but-3-yn-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-(but-3-yn-2-yl)-1H-indazole
• 2229092-69-5
• EN300-1727925

• Inchi： 1S/C11H10N2/c1-3-8(2)10-6-4-5-9-7-12-13-11(9)10/h1,4-8H,2H3,(H,12,13)
• InChI Key： GOCGOMLGGCDSMV-UHFFFAOYSA-N
• SMILES： N1C2C(C=N1)=CC=CC=2C(C#C)C

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 7-(but-3-yn-2-yl)-1H-indazole

Professional Introduction to Compound with CAS No. 2229092-69-5 and Product Name: 7-(but-3-yn-2-yl)-1H-indazole

The compound with the CAS number 2229092-69-5 and the product name 7-(but-3-yn-2-yl)-1H-indazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a butynyl substituent on an indazole backbone, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The indazole moiety is particularly noteworthy, as it is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules.

Recent research has highlighted the versatility of 7-(but-3-yn-2-yl)-1H-indazole in drug discovery. The butynyl group introduces a reactive site that can be further functionalized, enabling the synthesis of a diverse array of derivatives. These derivatives have shown promise in modulating various biological pathways, particularly those involving enzymes and receptors relevant to neurological disorders. The compound's ability to interact with these targets makes it a valuable candidate for further exploration in preclinical studies.

In the realm of medicinal chemistry, the synthesis of 7-(but-3-yn-2-yl)-1H-indazole has been optimized to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex indazole core efficiently. These methods not only enhance the scalability of production but also allow for fine-tuning of the compound's pharmacological properties.

One of the most intriguing aspects of 7-(but-3-yn-2-yl)-1H-indazole is its potential as an intermediate in the development of novel therapeutics. Studies have demonstrated its efficacy in inhibiting certain enzymes associated with inflammation and pain management. The butynyl group's reactivity allows for the introduction of pharmacophores that can enhance binding affinity and selectivity, making this compound a compelling tool for structure-based drug design.

The indazole ring itself is a key feature, contributing to the compound's solubility and bioavailability. This structural element is frequently encountered in natural products and pharmacologically active molecules, underscoring its importance in medicinal chemistry. The combination of the butynyl group and the indazole core creates a framework that is both synthetically accessible and biologically relevant.

Current research efforts are focused on exploring the pharmacokinetic properties of 7-(but-3-yn-2-yl)-1H-indazole to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for predicting its behavior in vivo and for guiding future clinical development. Additionally, computational modeling techniques are being utilized to predict binding interactions with biological targets, providing insights into potential mechanisms of action.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique chemical structure makes it suitable for use as a building block in materials science, particularly in the development of organic electronics and luminescent materials. The butynyl group's ability to participate in polymerization reactions opens up possibilities for creating novel polymeric materials with tailored properties.

In conclusion, 7-(but-3-yn-2-yl)-1H-indazole (CAS No. 2229092-69-5) represents a multifaceted compound with significant implications for both pharmaceuticals and materials science. Its structural features, synthetic accessibility, and potential biological activities make it a promising candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications in addressing some of today's most pressing scientific challenges.